Cas no 891124-06-4 (4-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891124-06-4
• MF: C₂₁H₂₂N₄O₇
• MW: 442.421985149384
• CID: 6030532
• PubChem ID: 16821633
• Update Time: 2025-07-16

4-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-nitro-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• AKOS024656083
• F2517-0112
• 4-nitro-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• 891124-06-4
• AB00678856-01

• Inchi： 1S/C21H22N4O7/c1-4-29-16-11-14(12-17(30-5-2)18(16)31-6-3)20-23-24-21(32-20)22-19(26)13-7-9-15(10-8-13)25(27)28/h7-12H,4-6H2,1-3H3,(H,22,24,26)
• InChI Key： GZPZUDUSQMTCKT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OCC)=C(OCC)C(OCC)=C2)O1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 442.14884905g/mol
• Monoisotopic Mass: 442.14884905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 142Ų

Additional information on 4-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 4-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891124-06-4)

The compound 4-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891124-06-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a 1,3,4-oxadiazole core and a 3,4,5-triethoxyphenyl moiety, makes it a promising candidate for various applications, including drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 4-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's nitrobenzamide group and oxadiazole ring contribute to its unique electronic properties, making it a subject of interest for studies on molecular docking and structure-activity relationships (SAR). Its CAS No. 891124-06-4 is frequently searched in academic databases, reflecting its relevance in contemporary research.

One of the most compelling aspects of 4-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is its potential role in addressing modern healthcare challenges. For instance, its structural features align with the growing interest in multi-target therapeutics, a hot topic in drug development. Researchers are exploring its interactions with enzymes and receptors linked to chronic diseases, such as cancer and neurodegenerative disorders. The compound's triethoxyphenyl group, in particular, is being studied for its potential to enhance blood-brain barrier permeability, a critical factor in CNS drug design.

Beyond biomedical applications, 4-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is also being investigated for its utility in advanced materials. Its conjugated system and electron-withdrawing nitro group make it a candidate for organic electronics, such as OLEDs and photovoltaic cells. The compound's ability to form stable π-π stacking interactions could pave the way for innovations in flexible electronics and sustainable energy solutions, aligning with global trends toward green technology.

From a synthetic chemistry perspective, the preparation of 4-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide involves sophisticated multi-step organic synthesis. Key steps often include the formation of the 1,3,4-oxadiazole ring via cyclization reactions and the introduction of the nitrobenzamide moiety through selective functionalization. Researchers are optimizing these protocols to improve yield and purity, addressing common challenges in scale-up production. The compound's CAS No. 891124-06-4 is frequently cited in patents and publications, underscoring its industrial relevance.

In conclusion, 4-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891124-06-4) represents a versatile and high-value compound with broad applications in both life sciences and materials engineering. Its unique chemical architecture and functional groups position it as a key player in the development of next-generation therapeutics and smart materials. As research continues to unfold, this compound is poised to make significant contributions to scientific and technological advancements.